Cas no 83880-70-0 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI))

• Product name: Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI)
• CAS No: 83880-70-0
• MF: C₂₉H₃₃FO₈
• MW: 528.56593298912
• CID: 721796
• PubChem ID: 656777

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI)
• dexamethasone acefurate
• 9α-fluoro-16α-methyl-11β,17α,21-trihydroxy-1,4-pregnadiene-3,20-dione 17-(2\'-furoate) 21-acetate
• NS00120945
• Q27292297
• UNII-W4N6E1T46B
• SCH-31353
• 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate 17-(2-furoate)
• Sch 31353
• DTXSID3022900
• 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate 17-(2-furaoate)
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-17-((2-furanylcarbonyl)oxy)-11-hydroxy-16-methyl-, (11 beta,16 alpha)-
• Dexamethasone acefurate [USAN:INN]
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-9-FLUORO-17-((2-FURANYLCARBONYL)OXY)-11-HYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
• (11beta,16alpha)-21-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl furan-2-carboxylate
• W4N6E1T46B
• D02591
• CHEMBL1697787
• DEXAMETHASONE ACEFURATE [INN]
• CHEBI:135819
• DEXAMETHASONE ACEFURATE [USAN]
• 83880-70-0
• [(8S,9R,10S,11S,13S,14S,16R,17R)-17-(2-acetyloxyacetyl)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
• Dexamethasone acefurate (USAN/INN)
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-17-((2-furanylcarbonyl)oxy)-11-hydroxy-16-methyl-, (11beta,16alpha)-
• SCHEMBL139744

• Inchi： InChI=1S/C29H33FO8/c1-16-12-21-20-8-7-18-13-19(32)9-10-26(18,3)28(20,30)23(33)14-27(21,4)29(16,24(34)15-37-17(2)31)38-25(35)22-6-5-11-36-22/h5-6,9-11,13,16,20-21,23,33H,7-8,12,14-15H2,1-4H3/t16-,20+,21+,23+,26+,27+,28+,29+/m1/s1
• InChI Key： DDIWRLSEGOVQQD-BJRLRHTOSA-N
• SMILES： CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)OC(=O)C5=CC=CO5)C)O)F)C

Computed Properties

• Exact Mass: 528.21600
• Monoisotopic Mass: 528.21594617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 120.11000
• LogP: 3.92420